Cas no 477887-44-8 (1-Butyl-4,5-diphenyl-2-[(E)-(phenylmethylidene)amino]-1H-pyrrole-3-carbonitrile)

• Product Name: 1-Butyl-4,5-diphenyl-2-[(E)-(phenylmethylidene)amino]-1H-pyrrole-3-carbonitrile
• CAS No: 477887-44-8
• MF: C₂₈H₂₅N₃
• MW: 403.518206357956
• CID: 5027089
• Update Time: 2025-10-06

1-Butyl-4,5-diphenyl-2-[(E)-(phenylmethylidene)amino]-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4,5-diphenyl-2-[(E)-(phenylmethylidene)amino]-1H-pyrrole-3-carbonitrile
• 1-butyl-4,5-diphenyl-2-{[(E)-phenylmethylidene]amino}-1H-pyrrole-3-carbonitrile
• 1-Butyl-4,5-diphenyl-2-[(E)-(phenylmethylidene)amino]-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C28H25N3/c1-2-3-19-31-27(24-17-11-6-12-18-24)26(23-15-9-5-10-16-23)25(20-29)28(31)30-21-22-13-7-4-8-14-22/h4-18,21H,2-3,19H2,1H3/b30-21+
• InChI Key： GBDLAGFEIJYQDE-MWAVMZGNSA-N
• SMILES： N1(C(=C(C#N)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)/N=C/C1C=CC=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 601
• XLogP3: 6.5
• Topological Polar Surface Area: 41.1